Cas no 7098-14-8 (1,3,5-Triazin-2(1H)-one,tetrahydro-)
7098-14-8 structure
Product Name:1,3,5-Triazin-2(1H)-one,tetrahydro-
1,3,5-Triazin-2(1H)-one,tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazin-2(1H)-one,tetrahydro-
- 1,3,5-Triazinan-2-one
- tetrahydro-1,3,5-triazin-2(1H)-one
- EN300-7580208
- DTXSID3064564
- SCHEMBL2172985
- Z1255437058
- AKOS015996098
- 7098-14-8
- EINECS 230-406-5
- UN4R4YJ3MM
- NS00021337
- 1,3,5-Triazin-2(1H)-one, tetrahydro-
-
- Inchi: 1S/C3H7N3O/c7-3-5-1-4-2-6-3/h4H,1-2H2,(H2,5,6,7)
- InChI Key: GZMPNWZNKXKPGC-UHFFFAOYSA-N
- SMILES: O=C1NCNCN1
Computed Properties
- Exact Mass: 101.05901
- Monoisotopic Mass: 101.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 74.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.2A^2
- XLogP3: -1.1
Experimental Properties
- Density: 1.11
- Boiling Point: 406.1°C at 760 mmHg
- Flash Point: 222.3°C
- Refractive Index: 1.44
- PSA: 53.16
1,3,5-Triazin-2(1H)-one,tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AC65981-10g |
1,3,5-Triazin-2(1H)-one,tetrahydro- |
7098-14-8 | 95% | 10g |
$8444.00 | 2024-04-19 | |
| A2B Chem LLC | AC65981-50mg |
1,3,5-Triazin-2(1H)-one,tetrahydro- |
7098-14-8 | 95% | 50mg |
$554.00 | 2024-04-19 | |
| A2B Chem LLC | AC65981-100mg |
1,3,5-Triazin-2(1H)-one,tetrahydro- |
7098-14-8 | 95% | 100mg |
$713.00 | 2024-04-19 | |
| A2B Chem LLC | AC65981-250mg |
1,3,5-Triazin-2(1H)-one,tetrahydro- |
7098-14-8 | 95% | 250mg |
$1004.00 | 2024-04-19 | |
| A2B Chem LLC | AC65981-500mg |
1,3,5-Triazin-2(1H)-one,tetrahydro- |
7098-14-8 | 95% | 500mg |
$1561.00 | 2024-04-19 | |
| A2B Chem LLC | AC65981-1g |
1,3,5-Triazin-2(1H)-one,tetrahydro- |
7098-14-8 | 95% | 1g |
$1990.00 | 2024-04-19 | |
| A2B Chem LLC | AC65981-2.5g |
1,3,5-Triazin-2(1H)-one,tetrahydro- |
7098-14-8 | 95% | 2.5g |
$3868.00 | 2024-04-19 | |
| A2B Chem LLC | AC65981-5g |
1,3,5-Triazin-2(1H)-one,tetrahydro- |
7098-14-8 | 95% | 5g |
$5706.00 | 2024-04-19 | |
| Enamine | EN300-7580208-0.05g |
1,3,5-triazinan-2-one |
7098-14-8 | 95.0% | 0.05g |
$493.0 | 2025-02-24 | |
| Enamine | EN300-7580208-0.1g |
1,3,5-triazinan-2-one |
7098-14-8 | 95.0% | 0.1g |
$644.0 | 2025-02-24 |
1,3,5-Triazin-2(1H)-one,tetrahydro- Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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